Cas no 2142-63-4 (3'-Bromoacetophenone)

3'-Bromoacetophenone structure

Product Name:3'-Bromoacetophenone

CAS No:2142-63-4

MF:C₈H₇BrO

MW:199.044581651688

MDL:MFCD00000083

CID:42517

PubChem ID:16502

Update Time:2025-04-18

3'-Bromoacetophenone Chemical and Physical Properties

Names and Identifiers

- 3'-Bromoacetophenone
- 1-(3-Bromophenyl)ethanone
- 1-Acetyl-3-bromobenzene
- 3-Bromoacetophenone
- m-bromoacetophenone
- 1-(3-bromophenyl)-ethanon
- 3-bromoacetephenone
- Acetophenone, 3'-bromo-
- Ethanone, 1-(3-bromophenyl)-
- M-BROMOPHENYL METHYL KETONE
- BROMOACETOPHENONE-3
- 3-Bromo- acetophenone
- 1-(3-BROMOPHENYL)ETHAN-1-ONE
- 3\'-Bromoacetophenone
- 3‘-Bromoacetophenone
- 3’-Bromoacetophenone
- Acetophenone,3'-bromo
- m-Br-phenylacetophenone
- m-MeOC-C6H4-Br
- 1-(3-Bromo-phenyl)-ethanone
- 3-bromo acetophenone
- RARECHEM BB AA 0015
- JYAQYXOVOHJRCS-UHFFFAOYSA-N
- 3'-bromo acetophenone
- NSC46620
- 3`-Bromoacetophenone
- PubChem3087
- 3'-bromo-acetophenone
- (3-bromophenyl)ethanone
- STR01011
- MFCD00000083
- Z104472956
- SCHEMBL3169
- NSC-46620
- FT-0615187
- B0536
- EINECS 218-396-0
- CS-W009131
- 3'-Bromoacetophenone, ReagentPlus(R), 99%
- NS00048618
- 1-(3-Bromophenyl)ethanone #
- W-107557
- AM803513
- NSC 46620
- D70815
- (3-bromophenyl)methyl ketone
- 3 inverted exclamation mark -Bromoacetophenone
- EN300-19147
- DTXSID40870941
- AKOS000119026
- A815335
- F0001-0765
- PS-4704
- H4GKS4UK72
- SY001472
- 2142-63-4
- 3'-Bromoacetophenone, Vetec(TM) reagent grade, 98%
- Q63409213
- 1-(3-bromophenyl)-ethanone
- 3'-BROMOACETOPHENONE,
- 3a(2)-Bromoacetophenone
- 1-(3-Bromophenyl)ethanone; 1-Acetyl-3-bromobenzene
- CHEMBL5271897
- acetophenone, m-bromo-
- doi:10.14272/JYAQYXOVOHJRCS-UHFFFAOYSA-N.1
- DB-028406
- DTXCID70818619
- STL264115
- MDL： MFCD00000083
- Inchi： 1S/C8H7BrO/c1-6(10)7-3-2-4-8(9)5-7/h2-5H,1H3
- InChI Key： JYAQYXOVOHJRCS-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C(C)=O)=C1
- BRN： 507599

Computed Properties

Exact Mass: 197.96800
Monoisotopic Mass: 197.968027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.6
Topological Polar Surface Area: 17.1
Molecular Weight: 199.04

Experimental Properties

Color/Form: Fluids.
Density: 1.505 g/mL at 25 °C(lit.)
Melting Point: 8-11 °C (lit.)
Boiling Point: 136°C/25mmHg(lit.)
Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
Refractive Index: n20/D 1.576(lit.)
PSA: 17.07000
LogP: 2.65170
Sensitiveness: Sensitive to light
Solubility: Soluble in acetone and benzene.

3'-Bromoacetophenone Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S24/25
FLUKA BRAND F CODES：8
Hazardous Material Identification：
TSCA：Yes
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
Risk Phrases：R36/38
Packing Group：II; III
Safety Term：S24/25
Packing Group：II; III

3'-Bromoacetophenone Customs Data

HS CODE：29147090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3'-Bromoacetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	B56358-25G	3'-Bromoacetophenone	2142-63-4	99%	25g	¥475.26	2023-11-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	B56358-100G	3'-Bromoacetophenone	2142-63-4	99%	100g	¥940.95	2023-11-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	V900631-5G	3'-Bromoacetophenone	2142-63-4	Vetec	5G	129.59	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	V900631-25G	3'-Bromoacetophenone	2142-63-4	Vetec	25G	258.09	2021-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B802432-500g	3'-Bromoacetophenone	2142-63-4	98%	500g	1,266.00	2021-05-17
ChemScence	CS-W009131-100g	NSC 46620	2142-63-4	99.78%	100g	$48.0	2022-04-27
ChemScence	CS-W009131-500g	NSC 46620	2142-63-4	99.78%	500g	$237.0	2022-04-27
TRC	B679363-500mg	3'-Bromoacetophenone	2142-63-4		500mg	$ 52.00	2023-09-08
TRC	B679363-1g	3'-Bromoacetophenone	2142-63-4		1g	$ 63.00	2023-09-08
TRC	B679363-2.5g	3'-Bromoacetophenone	2142-63-4		2.5g	$ 75.00	2023-09-08

3'-Bromoacetophenone Production Method

3'-Bromoacetophenone Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:2142-63-4)3'-Bromoacetophenone

Order Number:sfd11543

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:2142-63-4)3-溴代苯乙酮

Order Number:LE2471780

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:39

Price ($):discuss personally

Email:18501500038@163.com

3'-Bromoacetophenone Related Literature

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Matthew S. Jeletic,Muhammad T. Jan,Ion Ghiviriga,Khalil A. Abboud,Adam S. Veige Dalton Trans. 2009 2764
2. Synthesis of pharmaceutical drugs from cardanol derived from cashew nut shell liquid

Yiping Shi,Paul C. J. Kamer,David J. Cole-Hamilton Green Chem. 2019 21 1043
3. Visible-light-driven C(sp2)–H arylation of phenols with arylbromides enabled by electron donor–acceptor excitation

Da-Liang Zhu,Shan Jiang,David James Young,Qi Wu,Hai-Yan Li,Hong-Xi Li Chem. Commun. 2022 58 3637
4. Triarylborane–dipyrromethane conjugates bearing dual receptor sites: the synthesis and evaluation of the anion binding site preference

Chinna Ayya Swamy P.,Ragam N. Priyanka,Pakkirisamy Thilagar Dalton Trans. 2014 43 4067
5. Recent advances in visible light-activated radical coupling reactions triggered by (i) ruthenium, (ii) iridium and (iii) organic photoredox agents

Jonathan D. Bell,John A. Murphy Chem. Soc. Rev. 2021 50 9540

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